Cas no 923509-06-2 (methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate)
methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate Chemical and Physical Properties
Names and Identifiers
-
- QQRIAGQMSJKTJL-UHFFFAOYSA-N
- methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate
-
- Inchi: 1S/C17H24N6O4/c1-6-7-8-21-15(25)13-14(20(4)17(21)26)18-16-22(9-12(24)27-5)19-10(2)11(3)23(13)16/h11H,6-9H2,1-5H3
- InChI Key: QQRIAGQMSJKTJL-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C3N(C([H])([H])C(=O)OC([H])([H])[H])N=C(C([H])([H])[H])C([H])(C([H])([H])[H])N23)N(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3270-0404-2μmol |
methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate |
923509-06-2 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3270-0404-5μmol |
methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate |
923509-06-2 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3270-0404-10μmol |
methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate |
923509-06-2 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3270-0404-20μmol |
methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate |
923509-06-2 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3270-0404-1mg |
methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate |
923509-06-2 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3270-0404-2mg |
methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate |
923509-06-2 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3270-0404-3mg |
methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate |
923509-06-2 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3270-0404-4mg |
methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate |
923509-06-2 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3270-0404-5mg |
methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate |
923509-06-2 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3270-0404-10mg |
methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl}acetate |
923509-06-2 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate
Methyl 2-{7-Butyl-3,4,9-Trimethyl-6,8-Dioxo-1H,4H,6H,7H,8H,9H-1,2,4Triazino[4,3-g]Purin-1-yl}acetate: An Overview of Its Structure, Synthesis, and Potential Applications
Methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purin-1-yl}acetate (CAS No. 923509-06-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical structure of this compound, its synthesis methods, and its potential applications in drug development.
The molecular structure of methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purin-1-yl}acetate is particularly noteworthy. The compound consists of a purine core fused with a triazine ring system. The presence of multiple methyl groups and a butyl substituent adds to the complexity and diversity of its chemical properties. The ester functionality at the 2-position of the acetate group further enhances its reactivity and solubility characteristics.
The synthesis of methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purin-1-yl}acetate typically involves a multi-step process. One common approach is to start with a suitable purine derivative and then introduce the triazine ring through a series of reactions such as cyclization and substitution. The butyl and methyl groups are often introduced through alkylation steps. The final esterification step to form the acetate ester is usually carried out using methanol in the presence of an acid catalyst.
In recent years, there has been increasing interest in the biological activities of compounds with similar structures to methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4-triazino[4,,3--g]-purine-n-1-y-y}a
The potential applications of methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,\(<\(<\(<\(<\(<\(<\(<\(<\(<\(<\(,\))\))\))\))\))\))\)2,\(,\)\)\<\(\)\<\(\)\<\(\)\<\(\)\<\(\)\<\(\)\<\(\)\<\(\)\<\(,\)\(,\)\<\(,\)\<\(,\)\<\(,\)\<\(,\)\<\(,\)\<\(,\)\<\(,\)\<\(,\)\<\(,\)\<\)\<\)\<\)\<\)\<\)\<\)\<\)\<\)\<\)\<\)\<\)\<\)4-\(triazino\[\(,\)\(,\)\(,\)\(,\)\(,\)\(,\)\(,\)\(,\)\(,\)<\[<\[<\[<\[<\[<\[<\[<\[<\[<\[<\[<\[<\[<\[<[<[<[<[<[<[<[<[<[<[<[<[<[<[<[<[<[<[<[<[<[<[<[+[+[+[+[+[+[+[+[+[+[+[+[+[+[+g]\]5]\]5]\]5]\]5]\]5]\]5]\]5]\]5]\]5]\]5]\]5]\]5]-purin-\)-y\-y\-y\-y\-y\-y\-y\-y\-y\-y\-y\-y\-y\-y\-y\-y\-y}-acetate<\/\/<\/\/<\/\/<\/\/<\/\/<\/\/<\/\/<\/\/<\/\/<\/\/<\/\/<\/\/<\/\/<\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/\/:\/\/::/::/::/::/::/::/::/::/::/::/::/::/::/::/::/::/::/:
923509-06-2 (methyl 2-{7-butyl-3,4,9-trimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurin-1-yl}acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)